Cas no 1615657-05-0 (4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid)

1615657-05-0 structure
Product name:4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Chemical and Physical Properties
Names and Identifiers
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- 4-((5-Sulfoquinolin-8-yl)oxy)phthalic acid
- 1615657-05-0
- 4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
- CS-0170533
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- Inchi: 1S/C17H11NO8S/c19-16(20)10-4-3-9(8-12(10)17(21)22)26-13-5-6-14(27(23,24)25)11-2-1-7-18-15(11)13/h1-8H,(H,19,20)(H,21,22)(H,23,24,25)
- InChI Key: PJGKOJJHPVOVRT-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C2C1=CC=CN=2)OC1C=CC(C(=O)O)=C(C(=O)O)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 389.02053748g/mol
- Monoisotopic Mass: 389.02053748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 160Ų
4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Related Literature
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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